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Compound of Interest

Compound Name: Flavokawain 1i

Cat. No.: B10856013 Get Quote

For researchers, scientists, and drug development professionals handling Flavokawains A, B,

and C, ensuring safe and proper disposal is paramount. While specific disposal protocols for

individual Flavokawains are not extensively detailed in publicly available literature, general

safety guidelines for chalcones and kava extracts provide a strong framework for responsible

waste management. All disposal procedures must comply with federal, state, and local

environmental regulations.[1][2]

Summary of Safety and Disposal Information
The following table summarizes key safety and handling information for chalcones and kava

extracts, the chemical class and source of Flavokawains. This data is essential for informing

disposal practices.
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Parameter Chalcone
Kava Kava
Extract

Flavokawain A Flavokawain B

CAS Number 94-41-7 9000-38-8 37308-74-0 1775-97-9

Appearance
Yellow powdered

solid[1]
Powder Crystalline solid

Crystalline

solid[3]

Solubility

Very slightly

soluble in cold

water[1]. Soluble

in organic

solvents like

ethanol, DMSO,

and dimethyl

formamide.

-
Soluble in

DMSO.

Soluble in

organic solvents

such as ethanol,

DMSO, and

dimethyl

formamide.[3]

Primary Hazards

May cause skin,

eye, and

respiratory tract

irritation.[1]

Hazardous in

case of ingestion

or inhalation.[1]

Avoid dust

formation.[4][5]

Not fully

investigated.

Considered

hazardous until

further

information is

available.[3]

Considered

hazardous until

further

information is

available.[3]

Potential for liver

toxicity.[6]

Personal

Protective

Equipment (PPE)

Gloves,

protective

clothing, dust

mask, safety

goggles.[1][5]

Wear suitable

protective

clothing, gloves,

and eye

protection.[4][5]

Use personal

protective

equipment. Avoid

inhalation, and

contact with eyes

and skin.[7]

Do not ingest,

inhale, or get in

eyes, on skin, or

on clothing.[3]

Spill Cleanup Use appropriate

tools to put the

spilled solid in a

convenient waste

disposal

container. Clean

the contaminated

surface with

Collect and

arrange disposal.

Keep in suitable,

closed

containers for

disposal.[4]

Absorb solutions

with liquid-

binding material.

Decontaminate

surfaces with

alcohol.[7]

-
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water.[1] For

large spills, use a

shovel to put the

material into a

convenient waste

disposal

container.[1]

Disposal

Recommendatio

ns

Waste must be

disposed of in

accordance with

federal, state,

and local

environmental

control

regulations.[1]

Can be dissolved

in a combustible

solvent and

burned in a

chemical

incinerator.[8]

Dispose of in

accordance with

local regulations.

[5][9]

Conduct

recycling or

disposal in

accordance with

prevailing

country, federal,

state, and local

regulations.[7]

Review complete

Safety Data

Sheet.

Experimental Protocols for Disposal
Specific experimental protocols for the disposal of Flavokawains are not detailed in the

provided search results. However, based on the information for chalcones, a general procedure

can be outlined:

Disposal of Solid Flavokawain Waste:

Collection: Carefully sweep up solid Flavokawain waste, avoiding dust formation.[8] Place

the material into a suitable, labeled, and closed container for disposal.[4][8]

Incineration: For final disposal, the solid waste can be dissolved or mixed with a combustible

solvent (e.g., ethanol) and burned in a chemical incinerator equipped with an afterburner and

scrubber.[8] This should be performed by a licensed disposal company.[8]
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Disposal of Flavokawain Solutions:

Collection: Collect all solutions containing Flavokawains in a labeled, sealed waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Incineration: The solvent-based waste should be sent to a licensed disposal facility for

incineration.[8]

Aqueous Solutions: For very dilute aqueous solutions, consult local regulations. Some

jurisdictions may permit disposal down the drain with copious amounts of water if the

substance is not classified as hazardous and the concentration is very low.[10] However,

given the limited toxicological data on Flavokawains, this is not recommended without

specific institutional guidance.

Disposal Workflow Diagram
The following diagram illustrates a logical workflow for the proper disposal of Flavokawain

waste, from initial handling to final disposal.

Solid Flavokawain Waste
Collect in Labeled,
Sealed Container

(Solid Waste)

Avoid Dust

Flavokawain in Organic Solvent
Collect in Labeled,
Sealed Container
(Solvent Waste)

Flavokawain in Aqueous Solution
Collect in Labeled,
Sealed Container
(Aqueous Waste)

Licensed Chemical
Waste Disposal Facility

Consult Local Regulations
&

Institutional Guidelines

Incineration
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Caption: Logical workflow for the proper disposal of Flavokawain waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10856013?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

